1-[2,4-Dimethoxy-6-(methoxymethoxy)phenyl]ethan-1-one

• CAS No.: 60237-54-9
• Molecular Formula: C12H16O5
• Molecular Weight: 240.25 g/mol
• IUPAC Name: 1-[2,4-dimethoxy-6-(methoxymethoxy)phenyl]ethanone
• InChI: InChI=1S/C12H16O5/c1-8(13)12-10(16-4)5-9(15-3)6-11(12)17-7-14-2/h5-6H,7H2,1-4H3
• InChI Key: CTKXOQMNPLWSBX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C(C=C1OCOC)OC)OC

Description

1-[2,4-Dimethoxy-6-(methoxymethoxy)phenyl]ethan-1-one is an organic compound with a complex structure characterized by multiple methoxy and methoxymethoxy groups attached to a phenyl ring

Preparation Methods

The synthesis of 1-[2,4-Dimethoxy-6-(methoxymethoxy)phenyl]ethan-1-one typically involves several steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2,4-dimethoxybenzaldehyde and methoxymethyl chloride.

Reaction Conditions:

Industrial Production: Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and catalysts, to achieve higher yields and purity of the final product.

Chemical Reactions Analysis

1-[2,4-Dimethoxy-6-(methoxymethoxy)phenyl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the ethanone group to an alcohol.

Scientific Research Applications

1-[2,4-Dimethoxy-6-(methoxymethoxy)phenyl]ethan-1-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and metabolic pathways.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It may be used in the development of new materials or as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 1-[2,4-Dimethoxy-6-(methoxymethoxy)phenyl]ethan-1-one involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes or receptors, influencing biochemical pathways.

Pathways Involved: It can modulate pathways related to oxidative stress, inflammation, or signal transduction, depending on its specific application.

Comparison with Similar Compounds

1-[2,4-Dimethoxy-6-(methoxymethoxy)phenyl]ethan-1-one can be compared with similar compounds to highlight its uniqueness:

Similar Compounds: Examples include 1-[2-Hydroxy-4,6-dimethoxy-3-(methoxymethoxy)phenyl]-1-propanone and (E)-1-(2-Hydroxy-4,6-dimethoxyphenyl)-3-phenylprop-2-en-1-one

Uniqueness: The presence of both methoxy and methoxymethoxy groups, along with the ethanone moiety, gives it distinct chemical properties and reactivity compared to its analogs.